3,3,4-Trimethylpent-4-en-2-one

• CAS No.: 4168-03-0
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 3,3,4-trimethylpent-4-en-2-one
• InChI: InChI=1S/C8H14O/c1-6(2)8(4,5)7(3)9/h1H2,2-5H3
• InChI Key: AYUQNUYPCHUXJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(C)(C)C(=O)C

Description

3,3,4-Trimethylpent-4-en-2-one (CAS: Not explicitly provided; IUPAC name: pent-4-en-2-one with methyl groups at positions 3, 3, and 4) is an α,β-unsaturated ketone characterized by its enone system (C=C-O). It is synthesized via the acylation of 2,3-dimethyl-2-butene with acetic anhydride using solid-supported H₃PO₄ catalysts. Key supports for optimal yields include K10 clay, silica gel, HY zeolite, and H-Mordenite, with catalytic activity enhanced by small H₃PO₄ loadings . This compound is of interest in organic synthesis due to its reactive enone moiety, which participates in conjugate additions and cycloadditions.

Comparison with Similar Compounds

Structural and Functional Differences

• Enone System vs. Cyclic Analog: The linear enone system in 3,3,4-Trimethylpent-4-en-2-one offers greater conformational flexibility compared to the strained cyclopentenone analog, which exhibits higher reactivity in ring-opening reactions .
• Substituent Effects : The nitro group in 4,4-Dimethyl-1-(3-nitrophenyl)pent-1-en-3-one introduces strong electron-withdrawing effects, contrasting with the electron-donating methoxy groups in (3E)-4-(2,3,4-Trimethoxyphenyl)-3-buten-2-one. This difference influences their respective reactivities in electrophilic attacks .
• Protection Strategies: The silyl ether in 4-Trimethylsiloxy-3-penten-2-one reduces the electrophilicity of the carbonyl group, making it less reactive toward nucleophiles compared to the unprotected enone in the target compound .